Cas no 3233-03-2 (2-Propanol, 1-(methylphenylamino)-)

• Product Name: 2-Propanol, 1-(methylphenylamino)-
• CAS No: 3233-03-2
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 1450578
• PubChem ID: 12484199
• Update Time: 2025-04-20

2-Propanol, 1-(methylphenylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-(methylphenylamino)-
• DTXSID70499967
• SCHEMBL1956071
• 1-[Methyl(phenyl)amino]propan-2-ol
• AKOS010107203
• 3233-03-2

• Inchi： 1S/C10H15NO/c1-9(12)8-11(2)10-6-4-3-5-7-10/h3-7,9,12H,8H2,1-2H3
• InChI Key： SKJUVEGSUDUXBW-UHFFFAOYSA-N
• SMILES： OC(C)CN(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 165.11545
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47